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Compound of Interest

Compound Name: HBI-2375

Cat. No.: B15587631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of HBI-2375, a first-in-class, selective inhibitor of the MLL1-WDR5 interaction. Given

the absence of a specific Material Safety Data Sheet (MSDS), HBI-2375 should be handled as

a potent, potentially hazardous compound. The following procedures are based on established

guidelines for managing cytotoxic and high-potency active pharmaceutical ingredients

(HPAPIs).

Personal Protective Equipment (PPE)
All personnel must use the following personal protective equipment when handling HBI-2375.

This is considered the minimum requirement, and a site-specific risk assessment should be

conducted to determine if additional measures are necessary.
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PPE Category Item Specifications and Use

Hand Protection Double Gloves

Wear two pairs of

chemotherapy-rated nitrile

gloves. Change the outer

glove immediately upon

contamination.

Body Protection Disposable Gown

A disposable, solid-front gown

with tight-fitting cuffs should be

worn. Ensure it is resistant to

chemical permeation.

Respiratory Protection NIOSH-approved Respirator

For handling powders or

creating aerosols, a powered

air-purifying respirator (PAPR)

or a fit-tested N95 respirator is

required.

Eye Protection Safety Goggles

Use chemical splash goggles

that provide a complete seal

around the eyes.

Face Protection Face Shield

A face shield should be worn in

conjunction with safety

goggles, especially when there

is a risk of splashes or aerosol

generation.

Operational Plan: Safe Handling and Weighing
Handling of HBI-2375, particularly in its powdered form, must be performed in a designated

and controlled environment to minimize exposure risk.
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Preparation

Handling (in Containment)

Post-Handling

Waste Disposal

Designate Controlled Area

Don PPE

1. Designate Area

Weigh HBI-2375 in Ventilated Balance Enclosure

2. Enter Containment

Dissolve in Appropriate Solvent

3. Prepare Solution

Decontaminate Surfaces

4. After Use

Doff PPE

5. Clean Up

Dispose of all materials in designated hazardous waste

6. Final Step

Click to download full resolution via product page

Caption: HBI-2375 inhibits the MLL1-WDR5 interaction.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15587631?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended as a guide and does not replace a formal risk

assessment. All laboratory personnel should be trained in the safe handling of potent

compounds and should adhere to their institution's specific safety protocols.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
HBI-2375]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587631#personal-protective-equipment-for-
handling-hbi-2375]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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